Cas no 1694933-78-2 (tert-butyl N-{2-[(benzyloxy)amino]ethyl}carbamate)
tert-butyl N-{2-[(benzyloxy)amino]ethyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-5162950
- tert-butyl N-{2-[(benzyloxy)amino]ethyl}carbamate
- 1694933-78-2
- SCHEMBL19853352
-
- Inchi: 1S/C14H22N2O3/c1-14(2,3)19-13(17)15-9-10-16-18-11-12-7-5-4-6-8-12/h4-8,16H,9-11H2,1-3H3,(H,15,17)
- InChI Key: VQMSRNKNYHTBCE-UHFFFAOYSA-N
- SMILES: O(C(NCCNOCC1C=CC=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 266.16304257g/mol
- Monoisotopic Mass: 266.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 59.6Ų
tert-butyl N-{2-[(benzyloxy)amino]ethyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5162950-0.05g |
tert-butyl N-{2-[(benzyloxy)amino]ethyl}carbamate |
1694933-78-2 | 95.0% | 0.05g |
$707.0 | 2025-03-15 | |
| Enamine | EN300-5162950-0.1g |
tert-butyl N-{2-[(benzyloxy)amino]ethyl}carbamate |
1694933-78-2 | 95.0% | 0.1g |
$741.0 | 2025-03-15 | |
| Enamine | EN300-5162950-0.25g |
tert-butyl N-{2-[(benzyloxy)amino]ethyl}carbamate |
1694933-78-2 | 95.0% | 0.25g |
$774.0 | 2025-03-15 | |
| Enamine | EN300-5162950-0.5g |
tert-butyl N-{2-[(benzyloxy)amino]ethyl}carbamate |
1694933-78-2 | 95.0% | 0.5g |
$809.0 | 2025-03-15 | |
| Enamine | EN300-5162950-1.0g |
tert-butyl N-{2-[(benzyloxy)amino]ethyl}carbamate |
1694933-78-2 | 95.0% | 1.0g |
$842.0 | 2025-03-15 | |
| Enamine | EN300-5162950-2.5g |
tert-butyl N-{2-[(benzyloxy)amino]ethyl}carbamate |
1694933-78-2 | 95.0% | 2.5g |
$1650.0 | 2025-03-15 | |
| Enamine | EN300-5162950-5.0g |
tert-butyl N-{2-[(benzyloxy)amino]ethyl}carbamate |
1694933-78-2 | 95.0% | 5.0g |
$2443.0 | 2025-03-15 | |
| Enamine | EN300-5162950-10.0g |
tert-butyl N-{2-[(benzyloxy)amino]ethyl}carbamate |
1694933-78-2 | 95.0% | 10.0g |
$3622.0 | 2025-03-15 |
tert-butyl N-{2-[(benzyloxy)amino]ethyl}carbamate Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on tert-butyl N-{2-[(benzyloxy)amino]ethyl}carbamate
Recent Advances in the Study of tert-Butyl N-{2-[(benzyloxy)amino]ethyl}carbamate (CAS: 1694933-78-2)
In recent years, the compound tert-butyl N-{2-[(benzyloxy)amino]ethyl}carbamate (CAS: 1694933-78-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, medicinal chemistry, and as a key intermediate in the synthesis of bioactive compounds. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.
The synthesis of tert-butyl N-{2-[(benzyloxy)amino]ethyl}carbamate has been optimized in several recent studies to improve yield and purity. Researchers have employed various strategies, including solid-phase synthesis and microwave-assisted reactions, to achieve efficient production of this compound. Notably, a study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis method that significantly reduced reaction time and improved scalability. This advancement is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical considerations.
Beyond its synthetic utility, tert-butyl N-{2-[(benzyloxy)amino]ethyl}carbamate has been investigated for its potential biological activities. Recent in vitro studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes implicated in inflammatory pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound displayed promising activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest potential applications in the development of anti-inflammatory agents, although further in vivo studies are warranted to validate these effects.
Another area of active research involves the use of tert-butyl N-{2-[(benzyloxy)amino]ethyl}carbamate as a building block for more complex pharmaceutical agents. Its structural versatility allows for easy modification, making it an attractive starting material for the synthesis of diverse drug candidates. Recent work has focused on incorporating this moiety into larger molecular frameworks targeting G protein-coupled receptors (GPCRs) and kinase inhibitors. A 2024 publication in ACS Medicinal Chemistry Letters highlighted its use in the development of novel anticancer agents, where it served as a crucial linker in small-molecule inhibitors of protein kinases.
In conclusion, tert-butyl N-{2-[(benzyloxy)amino]ethyl}carbamate (CAS: 1694933-78-2) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Recent advances in its synthesis have improved accessibility, while emerging biological data suggest potential therapeutic applications. As research progresses, this molecule may play an increasingly important role in drug discovery efforts, particularly in the development of anti-inflammatory and anticancer agents. Future studies should focus on elucidating its mechanism of action and exploring its potential in combination therapies.
1694933-78-2 (tert-butyl N-{2-[(benzyloxy)amino]ethyl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)